Cas no 1021060-74-1 (2-fluoro-N-[6-({[(2-methylphenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]benzamide)
1021060-74-1 structure
Product Name:2-fluoro-N-[6-({[(2-methylphenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]benzamide
CAS No:1021060-74-1
MF:C20H17FN4O2S
MW:396.437986135483
CID:6342762
PubChem ID:42139048
Update Time:2024-01-14
2-fluoro-N-[6-({[(2-methylphenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]benzamide Chemical and Physical Properties
Names and Identifiers
-
- 2-fluoro-N-[6-({[(2-methylphenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]benzamide
- 2-fluoro-N-(6-((2-oxo-2-(o-tolylamino)ethyl)thio)pyridazin-3-yl)benzamide
- 1021060-74-1
- F5225-0184
- 2-fluoro-N-[6-[2-(2-methylanilino)-2-oxoethyl]sulfanylpyridazin-3-yl]benzamide
- AKOS024500861
-
- Inchi: 1S/C20H17FN4O2S/c1-13-6-2-5-9-16(13)22-18(26)12-28-19-11-10-17(24-25-19)23-20(27)14-7-3-4-8-15(14)21/h2-11H,12H2,1H3,(H,22,26)(H,23,24,27)
- InChI Key: FKZQWRZVQZFEJU-UHFFFAOYSA-N
- SMILES: S(C1=CC=C(N=N1)NC(C1C=CC=CC=1F)=O)CC(NC1C=CC=CC=1C)=O
Computed Properties
- Exact Mass: 396.10562513g/mol
- Monoisotopic Mass: 396.10562513g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 28
- Rotatable Bond Count: 6
- Complexity: 538
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 109Ų
2-fluoro-N-[6-({[(2-methylphenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]benzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5225-0184-2μmol |
2-fluoro-N-[6-({[(2-methylphenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]benzamide |
1021060-74-1 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F5225-0184-5μmol |
2-fluoro-N-[6-({[(2-methylphenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]benzamide |
1021060-74-1 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5225-0184-10μmol |
2-fluoro-N-[6-({[(2-methylphenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]benzamide |
1021060-74-1 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5225-0184-20μmol |
2-fluoro-N-[6-({[(2-methylphenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]benzamide |
1021060-74-1 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F5225-0184-1mg |
2-fluoro-N-[6-({[(2-methylphenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]benzamide |
1021060-74-1 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F5225-0184-2mg |
2-fluoro-N-[6-({[(2-methylphenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]benzamide |
1021060-74-1 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F5225-0184-3mg |
2-fluoro-N-[6-({[(2-methylphenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]benzamide |
1021060-74-1 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5225-0184-4mg |
2-fluoro-N-[6-({[(2-methylphenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]benzamide |
1021060-74-1 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F5225-0184-5mg |
2-fluoro-N-[6-({[(2-methylphenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]benzamide |
1021060-74-1 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5225-0184-10mg |
2-fluoro-N-[6-({[(2-methylphenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]benzamide |
1021060-74-1 | 10mg |
$79.0 | 2023-09-10 |
2-fluoro-N-[6-({[(2-methylphenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]benzamide Related Literature
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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